Cas no 1566275-95-3 (methyl 5-sulfanylthiophene-3-carboxylate)

• Product Name: methyl 5-sulfanylthiophene-3-carboxylate
• CAS No: 1566275-95-3
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 6249037
• PubChem ID: 56616894
• Update Time: 2025-07-02

methyl 5-sulfanylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-sulfanylthiophene-3-carboxylate
• 1566275-95-3
• EN300-1238663
• AKOS026732093

• Inchi： 1S/C6H6O2S2/c1-8-6(7)4-2-5(9)10-3-4/h2-3,9H,1H3
• InChI Key： RDFBMYQCXRWEDC-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=C1)S

Computed Properties

• Exact Mass: 173.98092178g/mol
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-sulfanylthiophene-3-carboxylate

Comprehensive Overview of Methyl 5-Sulfanylthiophene-3-Carboxylate (CAS No. 1566275-95-3)

Methyl 5-sulfanylthiophene-3-carboxylate (CAS No. 1566275-95-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique thiophene backbone and sulfanyl functional group, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which combines a carboxylate ester and a thiol group, makes it particularly valuable for applications in drug discovery and polymer chemistry.

In recent years, the demand for heterocyclic compounds like methyl 5-sulfanylthiophene-3-carboxylate has surged due to their role in developing bioactive molecules and functional materials. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and catalysts, aligning with the growing interest in green chemistry and sustainable synthesis. The compound's ability to undergo selective cross-coupling reactions further enhances its utility in creating tailored molecular architectures.

One of the most searched questions related to CAS No. 1566275-95-3 revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to isolate high-purity samples. Additionally, the compound's solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) is frequently discussed, as it impacts its reactivity and application scope.

The thiophene derivatives market, including methyl 5-sulfanylthiophene-3-carboxylate, is expanding rapidly, driven by their use in electronic materials and pharmaceutical intermediates. With the rise of organic electronics, this compound is being investigated for its potential in conductive polymers and OLEDs. Its electron-rich nature and structural tunability make it a promising candidate for next-generation optoelectronic devices.

From a pharmacological perspective, methyl 5-sulfanylthiophene-3-carboxylate is often highlighted for its role in medicinal chemistry. It serves as a precursor for thiophene-based drugs, which are known for their anti-inflammatory and antimicrobial properties. Recent studies have also explored its incorporation into protease inhibitors, addressing the global need for novel therapeutic agents.

In conclusion, methyl 5-sulfanylthiophene-3-carboxylate (CAS No. 1566275-95-3) stands out as a multifaceted compound with broad applications across chemical research and industrial innovation. Its unique properties and adaptability ensure its continued relevance in advancing scientific discovery and technological development.